Cas no 1301706-84-2 (L-Aspartic acid alpha-t-butyl beta-benZyl ester tosylate (H-L-Asp(BZl)-OtBu.Tos))

• Product Name: L-Aspartic acid alpha-t-butyl beta-benZyl ester tosylate (H-L-Asp(BZl)-OtBu.Tos)
• CAS No: 1301706-84-2
• MF: C₂₂H₂₉NO₇S
• MW: 451.533165693283
• MDL: MFCD09263346
• CID: 5158708
• Update Time: 2025-05-27

L-Aspartic acid alpha-t-butyl beta-benZyl ester tosylate (H-L-Asp(BZl)-OtBu.Tos) Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid alpha-t-butyl beta-benZyl ester tosylate (H-L-Asp(BZl)-OtBu.Tos)

• MDL： MFCD09263346
• Inchi： 1S/C15H21NO4.C7H8O3S/c1-15(2,3)20-14(18)12(16)9-13(17)19-10-11-7-5-4-6-8-11;1-6-2-4-7(5-3-6)11(8,9)10/h4-8,12H,9-10,16H2,1-3H3;2-5H,1H3,(H,8,9,10)/t12-;/m0./s1
• InChI Key： TVSZWBLVMXQGGD-YDALLXLXSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(C([C@H](CC(=O)OCC1C=CC=CC=1)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 536
• Topological Polar Surface Area: 141

Additional information on L-Aspartic acid alpha-t-butyl beta-benZyl ester tosylate (H-L-Asp(BZl)-OtBu.Tos)

Recent Advances in the Application of L-Aspartic acid alpha-t-butyl beta-benZyl ester tosylate (H-L-Asp(BZl)-OtBu.Tos) and Related Compound 1301706-84-2

L-Aspartic acid alpha-t-butyl beta-benZyl ester tosylate (H-L-Asp(BZl)-OtBu.Tos) is a protected derivative of L-aspartic acid, widely used in peptide synthesis and pharmaceutical research. This compound, along with the related chemical 1301706-84-2, has garnered significant attention in recent studies due to its potential applications in drug development and biochemical processes. This research brief aims to summarize the latest findings and advancements related to these compounds, providing insights into their synthesis, characterization, and applications.

Recent studies have highlighted the importance of H-L-Asp(BZl)-OtBu.Tos as a key intermediate in the synthesis of complex peptides and peptidomimetics. Its unique protecting groups (t-butyl and benzyl) offer selective deprotection strategies, enabling precise control over peptide assembly. Researchers have also explored its role in the development of novel therapeutics, particularly in the fields of oncology and neurology. The compound's stability and reactivity make it a valuable tool in solid-phase peptide synthesis (SPPS) and other advanced synthetic methodologies.

In parallel, the compound with CAS number 1301706-84-2 has emerged as a subject of interest due to its structural similarities and potential synergistic effects with H-L-Asp(BZl)-OtBu.Tos. Preliminary studies suggest that 1301706-84-2 may exhibit unique pharmacological properties, including enzyme inhibition and receptor modulation. These findings open new avenues for the design of targeted therapies and the exploration of novel biochemical pathways.

One of the most notable advancements in this area is the development of efficient synthetic routes for H-L-Asp(BZl)-OtBu.Tos and 1301706-84-2. Recent publications have reported improved yields and purity through optimized reaction conditions and catalytic systems. For instance, the use of green chemistry principles and environmentally friendly solvents has been successfully applied to reduce the environmental impact of these syntheses while maintaining high efficiency.

Furthermore, analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize these compounds in greater detail. These studies have provided valuable insights into their molecular structures, conformational dynamics, and interactions with biological targets. Such information is critical for the rational design of new derivatives with enhanced properties.

In conclusion, the ongoing research on H-L-Asp(BZl)-OtBu.Tos and 1301706-84-2 underscores their importance in modern chemical and pharmaceutical sciences. The latest findings not only enhance our understanding of their applications but also pave the way for future innovations in drug discovery and development. Continued exploration of these compounds is expected to yield significant contributions to the field, particularly in the design of next-generation therapeutics.